benzyl 3-{[(4-methylphenyl)amino]carbonyl}-3,4-dihydro-2(1H)-isoquinolinecarboxylate

• IUPAC Name: benzyl 3-[(4-methylphenyl)carbamoyl]-3,4-dihydro-1H-isoquinoline-2-carboxylate
• InChI: InChI=1S/C25H24N2O3/c1-18-11-13-22(14-12-18)26-24(28)23-15-20-9-5-6-10-21(20)16-27(23)25(29)30-17-19-7-3-2-4-8-19/h2-14,23H,15-17H2,1H3,(H,26,28)
• InChI Key: LQDIXBPTSCBKJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2CC3=CC=CC=C3CN2C(=O)OCC4=CC=CC=C4
• Molecular Formula: C25H24N2O3
• Molecular Weight: 400.5 g/mol

Description

The compound is likely a complex organic molecule with potential biological activity. It contains an isoquinoline backbone, which is a common structure in many biologically active compounds.

Synthesis Analysis

The synthesis of such compounds typically involves multi-step organic reactions. The exact method would depend on the specific functional groups present in the molecule.

Molecular Structure Analysis

The molecular structure can be determined using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry. Computational methods can also be used to predict the structure.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It can provide insights into its chemical properties and potential uses.

Physical And Chemical Properties Analysis

This would involve determining properties like melting point, boiling point, solubility, and stability. Spectroscopic methods can be used to study the compound’s electronic structure.

Mechanism of Action

If the compound has biological activity, studies would be conducted to determine its mechanism of action. This could involve in vitro and in vivo experiments.

Safety and Hazards

Safety studies would be conducted to determine if the compound is toxic or hazardous. This could involve in vitro toxicity tests and animal studies.

Future Directions

If the compound shows promising properties, further studies could be conducted to optimize its synthesis, improve its properties, or explore new applications.